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Compound of Interest

Compound Name: ER degrader 9

Cat. No.: B15620704

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the handling and disposal of ER degrader 9, a bifunctional
molecule designed for targeted protein degradation research. While a specific Safety Data
Sheet (SDS) for ER degrader 9 is not publicly available, the following guidance is based on
best practices for similar PROTAC (Proteolysis Targeting Chimera) molecules and general
laboratory safety principles.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when working with ER degrader 9.
The following table summarizes the recommended PPE:

PPE Category Specific Recommendations

Eye Protection Wear chemical safety goggles or a face shield.

) Use chemically resistant gloves, such as nitrile
Hand Protection

gloves.

Body Protection Wear a standard laboratory coat.

Handle the solid compound and prepare stock
Respiratory Protection solutions in a well-ventilated area, preferably

within a chemical fume hood.
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Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintain the integrity of ER degrader 9
and ensure the safety of laboratory personnel.

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

o Consult the supplier's documentation for specific storage temperature recommendations.
Preparation of Solutions:

» Allow the vial of solid ER degrader 9 to equilibrate to room temperature before opening to
prevent condensation.

* Weigh the desired amount of the solid compound inside a chemical fume hood.

o Prepare stock solutions using an appropriate solvent, such as DMSO. For example, to create
a 10 mM stock solution from 1 mg of a compound with a molecular weight of 763.96 g/mol ,
you would add 130.9 pL of DMSO.[1]

o Ensure the solid is completely dissolved by vortexing or sonicating the solution.

 Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

First Aid Measures

In the event of exposure, follow these first aid guidelines:
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

develops.

Move the individual to fresh air. If breathing is

Inhalation o ) ] .
difficult, provide oxygen. Seek medical attention.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Disposal Plan

Due to the potent biological activity of ER degrader 9, all waste generated from its use must be
managed as hazardous chemical waste.[1] Under no circumstances should this compound or
contaminated materials be disposed of in regular trash or down the drain.[1] The required
method of disposal is incineration by an approved waste management facility.[1]

Waste Segregation and Collection:

» Solid Waste: All disposable materials that have come into contact with ER degrader 9,
including gloves, bench paper, pipette tips, and vials, are considered hazardous waste.[1]
Collect these items in a designated, clearly labeled, and sealed container for chemical

waste.

o Liquid Waste: Unused stock solutions, experimental media containing the compound, and
the initial rinse from decontaminating glassware are considered hazardous liquid waste.[1]
Collect this waste in a compatible, leak-proof container (e.g., a plastic-coated glass or high-
density polyethylene bottle) with a secure cap.[1] Label the container with "Hazardous
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Waste," the chemical name, and its approximate concentration.[1] Do not mix with other
solvent waste unless permitted by your institution's Environmental Health and Safety (EHS)
office.[1]

Decontamination:

o Decontaminate laboratory equipment and surfaces that have come into contact with ER
degrader 9.

» Wipe surfaces with an appropriate solvent (e.g., 70% ethanol) followed by a water rinse.
e Dispose of all wipes used for decontamination as solid hazardous waste.[1]
Final Disposal:

» Store sealed and labeled waste containers in a designated Satellite Accumulation Area
(SAA) in your laboratory.[1]

o Contact your institution's EHS department to schedule a pickup for hazardous waste
disposal.[1] Adhere strictly to your institution's hazardous waste disposal procedures.[1]

Caption: Workflow for the safe handling and disposal of ER degrader 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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